Cas no 1864073-18-6 (4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride)

4-(Fluoromethyl)tetrahydropyran-4-amine hydrochloride is a fluorinated amine derivative with a tetrahydropyran scaffold, offering unique structural and reactivity features for pharmaceutical and agrochemical applications. The fluoromethyl group enhances metabolic stability and bioavailability, while the cyclic ether moiety contributes to conformational rigidity, influencing binding affinity in target interactions. The hydrochloride salt form improves solubility and handling properties. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules requiring fluorine incorporation. Its well-defined stereochemistry and functional group compatibility make it valuable for structure-activity relationship studies and lead optimization. Suitable for controlled reactions under standard conditions, it is supplied with high purity for research and development purposes.
4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride structure
1864073-18-6 structure
Product Name:4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride
CAS No:1864073-18-6
MF:C6H13ClFNO
MW:169.62492442131
MDL:MFCD29034452
CID:4625406
PubChem ID:121552450
Update Time:2025-06-08

4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride
    • 4-(fluoromethyl)oxan-4-amine hydrochloride
    • MFCD29034452
    • SY206551
    • 4-(fluoromethyl)oxan-4-amine;hydrochloride
    • 4-(fluoromethyl)oxan-4-aminehydrochloride
    • 1864073-18-6
    • 4-(Fluoromethyl)tetrahydropyran-4-amine HCl
    • PS-20690
    • 4-(Fluoromethyl)tetrahydro-2H-pyran-4-amine Hydrochloride
    • EN300-234272
    • F88420
    • MDL: MFCD29034452
    • Inchi: 1S/C6H12FNO.ClH/c7-5-6(8)1-3-9-4-2-6;/h1-5,8H2;1H
    • InChI Key: AEADFICDOZFHLF-UHFFFAOYSA-N
    • SMILES: Cl.FCC1(CCOCC1)N

Computed Properties

  • Exact Mass: 169.0669699g/mol
  • Monoisotopic Mass: 169.0669699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 91.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM391969-100mg
4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride
1864073-18-6 95%+
100mg
$573 2022-09-01
Chemenu
CM391969-250mg
4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride
1864073-18-6 95%+
250mg
$*** 2023-04-03
Chemenu
CM391969-500mg
4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride
1864073-18-6 95%+
500mg
$*** 2023-04-03
Chemenu
CM391969-1g
4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride
1864073-18-6 95%+
1g
$1928 2025-08-06
Chemenu
CM391969-5g
4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride
1864073-18-6 95%+
5g
$*** 2023-04-03
Chemenu
CM391969-10g
4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride
1864073-18-6 95%+
10g
$*** 2023-04-03
eNovation Chemicals LLC
Y1010056-100mg
4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride
1864073-18-6 97%
100mg
$240 2024-07-21
eNovation Chemicals LLC
Y1010056-250MG
4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride
1864073-18-6 97%
250mg
$370 2024-07-21
eNovation Chemicals LLC
Y1010056-500MG
4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride
1864073-18-6 97%
500mg
$620 2024-07-21
eNovation Chemicals LLC
Y1010056-1G
4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride
1864073-18-6 97%
1g
$930 2024-07-21

4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride Related Literature

Additional information on 4-(fluoromethyl)tetrahydropyran-4-amine;hydrochloride

4-(Fluoromethyl)tetrahydropyran-4-amine Hydrochloride: A Comprehensive Overview

The compound 4-(fluoromethyl)tetrahydropyran-4-amine hydrochloride (CAS No. 1864073-18-6) is a fascinating molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound, often abbreviated as FMTA-HCl, belongs to the class of tetrahydropyran derivatives, which are known for their unique chemical properties and versatile applications. Recent studies have highlighted its role in drug delivery systems and as a building block for advanced organic materials.

FMTA-HCl is characterized by its tetrahydropyran ring, a six-membered cyclic ether structure, which provides stability and flexibility to the molecule. The fluoromethyl group attached to the ring introduces electronic and steric effects that enhance its reactivity in various chemical reactions. This makes it an ideal candidate for synthesizing bioactive compounds and functional polymers. Researchers have explored its use in the development of fluorinated drugs, where the fluorine atom contributes to improved pharmacokinetics and bioavailability.

The synthesis of FMTA-HCl involves a multi-step process that typically starts with the preparation of tetrahydropyran derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications. The hydrochloride salt form ensures better solubility and stability, making it easier to handle in laboratory settings.

One of the most promising applications of FMTA-HCl lies in its use as a precursor for fluorinated polyamides and block copolymers. These materials exhibit exceptional thermal stability and mechanical properties, making them suitable for high-performance applications in electronics and aerospace industries. Additionally, its ability to form self-assembled monolayers has opened new avenues in surface chemistry and nanotechnology.

In the pharmaceutical sector, FMTA-HCl has been investigated as a potential lead compound for developing antidepressants and neuroprotective agents. Its amine functionality allows for easy modification to target specific biological pathways. Recent studies have demonstrated its ability to modulate neurotransmitter systems, suggesting its potential as a novel therapeutic agent.

The chemical stability of FMTA-HCl under various conditions has been thoroughly examined, revealing its resistance to hydrolysis and oxidation. This makes it a reliable component in formulations requiring long-term stability. Moreover, its compatibility with common organic solvents facilitates its use in large-scale manufacturing processes.

From an environmental perspective, the biodegradability of FMTA-HCl has been a topic of interest. Studies indicate that it undergoes gradual degradation under aerobic conditions, minimizing its ecological footprint. This aligns with current trends toward sustainable chemistry and green manufacturing practices.

In conclusion, 4-(fluoromethyl)tetrahydropyran-4-amine hydrochloride (CAS No. 1864073-18-6) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.